Cas no 2137057-19-1 (tert-butyl (1s,4s)-4-(pyridin-2-yl)aminocyclohexane-1-carboxylate)

• Product Name: tert-butyl (1s,4s)-4-(pyridin-2-yl)aminocyclohexane-1-carboxylate
• CAS No: 2137057-19-1
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 5608489
• PubChem ID: 133422853
• Update Time: 2025-05-20

tert-butyl (1s,4s)-4-(pyridin-2-yl)aminocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137057-19-1
• tert-butyl (1s,4s)-4-[(pyridin-2-yl)amino]cyclohexane-1-carboxylate
• EN300-842673
• tert-butyl (1s,4s)-4-(pyridin-2-yl)aminocyclohexane-1-carboxylate

• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)12-7-9-13(10-8-12)18-14-6-4-5-11-17-14/h4-6,11-13H,7-10H2,1-3H3,(H,17,18)
• InChI Key： WDSSKAPJNVQQHQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCC(CC1)NC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl (1s,4s)-4-(pyridin-2-yl)aminocyclohexane-1-carboxylate

tert-butyl (1s,4s)-4-(pyridin-2-yl)aminocyclohexane-1-carboxylate

The compound tert-butyl (1s,4s)-4-(pyridin-2-yl)aminocyclohexane-1-carboxylate, with the CAS number 2137057-19-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a cyclohexane ring substituted with a tert-butyl group and a pyridin-2-yl amino group. The stereochemistry of the compound is defined by the (1s,4s) configuration, which plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. Researchers have explored its ability to modulate enzyme activity and influence cellular signaling pathways, which are critical for treating diseases such as cancer and neurodegenerative disorders.

The synthesis of tert-butyl (1s,4s)-4-(pyridin-2-yl)aminocyclohexane-1-carboxylate involves a multi-step process that combines advanced organic chemistry techniques. The use of chiral catalysts and stereo-selective reactions ensures the precise formation of the desired enantiomer. This approach not only enhances the yield but also maintains the integrity of the compound's stereochemistry, which is vital for its biological performance.

In terms of physical properties, this compound exhibits a high degree of stability under standard laboratory conditions. Its solubility in organic solvents and its ability to form stable complexes with metal ions make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These properties are essential for characterizing the compound and understanding its behavior in different environments.

One of the most exciting developments involving this compound is its application in medicinal chemistry. Scientists have investigated its potential as a kinase inhibitor, targeting specific enzymes involved in disease progression. Early-stage experiments have shown promising results, with the compound demonstrating selective inhibition against certain kinases without significant off-target effects. This selectivity is a critical factor in drug development, as it reduces the likelihood of adverse side effects.

Moreover, the incorporation of the pyridin-2-yl group into the structure introduces unique electronic properties that enhance the compound's ability to participate in hydrogen bonding and π-interactions. These interactions are fundamental to its binding affinity with biological targets, making it an attractive candidate for further exploration in drug design.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into how it interacts with target proteins, revealing key binding motifs that can be exploited for optimization. These findings underscore the importance of interdisciplinary approaches in advancing our knowledge of complex organic molecules like tert-butyl (1s,4s)-4-(pyridin-2-yl)aminocyclohexane-1-carboxylate.

In conclusion, this compound represents a significant advancement in organic chemistry and holds immense potential for future therapeutic applications. Its intricate structure, combined with cutting-edge research methodologies, positions it as a key player in the development of novel drugs and materials. As ongoing studies continue to uncover new insights into its properties and functions, we can expect even more innovative applications for this remarkable molecule.